Cas no 82158-62-1 ([(5Z)-4-oxo-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]acetic acid)

• Product Name: [(5Z)-4-oxo-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• CAS No: 82158-62-1
• MF: C₁₀H₇NO₃S₃
• MW: 285.362478494644
• CID: 987489
• PubChem ID: 1201190
• Update Time: 2025-06-08

[(5Z)-4-oxo-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [(5Z)-4-oxo-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• (4-OXO-5-THIOPHEN-2-YLMETHYLENE-2-THIOXO-THIAZOLIDIN-3-YL)-ACETIC ACID
• 2-[4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid
• 2-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid
• BDBM8445
• AB00089135-01
• SR-01000213212
• AKOS000121761
• 2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetic acid
• 2-[(5Z)-4-Oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]aceticacid
• EN300-00725
• Z44358014
• SR-01000213212-1
• CS-0270978
• CHEMBL380982
• 2-[(5Z)-4-Oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]acetic acid
• 82158-62-1
• SCHEMBL6885407

• Inchi： 1S/C10H7NO3S3/c12-8(13)5-11-9(14)7(17-10(11)15)4-6-2-1-3-16-6/h1-4H,5H2,(H,12,13)/b7-4-
• InChI Key： CEIMGRLZNNVXBO-DAXSKMNVSA-N
• SMILES： S1C(N(CC(=O)O)C(/C/1=C/C1=CC=CS1)=O)=S

Computed Properties

• Exact Mass: 284.95900
• Monoisotopic Mass: 284.95880661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 143.24000
• LogP: 1.97180

Additional information on [(5Z)-4-oxo-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]acetic acid

Introduction to [(5Z)-4-oxo-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]acetic Acid (CAS No. 82158-62-1)

Compound CAS No. 82158-62-1, specifically identified as [(5Z)-4-oxo-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]acetic acid, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The synthesis and exploration of such molecules are pivotal in addressing the growing demand for innovative treatments in various medical conditions.

The molecular framework of [(5Z)-4-oxo-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]acetic acid incorporates a thiazolidine core, which is a well-documented scaffold in medicinal chemistry. Thiazolidine derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a thiophene ring further enhances the compound's pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their structural complexity and functional versatility. The incorporation of a thiophenylmethylidene group into the thiazolidine ring introduces unique electronic and steric properties that can influence the compound's interactions with biological targets. This structural feature has been extensively studied in the context of drug design, particularly for its ability to modulate enzyme activity and receptor binding.

One of the most compelling aspects of [(5Z)-4-oxo-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]acetic acid is its potential role in addressing unmet medical needs. Current research indicates that this compound exhibits inhibitory effects on certain kinases and proteases, which are key targets in the treatment of chronic diseases such as cancer and neurodegenerative disorders. The compound's ability to selectively interact with these enzymes suggests its utility as a lead molecule for the development of targeted therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. Techniques such as chromatography and spectroscopic analysis play crucial roles in characterizing the compound's structure and confirming its identity.

Recent studies have highlighted the importance of structure-based drug design in accelerating the discovery of novel therapeutics. Computational modeling techniques have been instrumental in predicting the binding affinity and pharmacokinetic properties of [(5Z)-4-oxo-5-(thiophen-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]acetic acid. These simulations have provided valuable insights into how modifications to the molecular structure can enhance its biological activity and reduce potential side effects.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated its efficacy against various disease models, including those relevant to cancer and inflammation. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. The compound's dual functionality—combining both kinase inhibition and anti-inflammatory effects—makes it an attractive candidate for combination therapy approaches.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. As such, rigorous testing is required before [(5Z)-4-oxo-5-(thiophen-2-yli...methylidene)-2-thioxo]acetic acid can be considered for clinical trials. This includes toxicological assessments to evaluate potential adverse effects at various doses. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in navigating these regulatory pathways efficiently.

The future direction of research on this compound is likely to focus on optimizing its pharmacokinetic profile through structural modifications. By fine-tuning key functional groups, researchers aim to enhance its bioavailability, reduce metabolism by the liver, and improve overall therapeutic efficacy. Additionally, exploring new synthetic routes could lower production costs and facilitate large-scale manufacturing.

In conclusion, [(5Z)-4 oxo 5 (thiophen 2 ylmethylidene) 2 thioxo 1 3 thiazolidin 3 yl]acetic acid (CAS No. 82158 62 1) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique molecular structure combined with promising preclinical results positions it as a valuable candidate for further development into novel treatments for chronic diseases such as cancer and inflammatory disorders.